Cas no 919012-48-9 (3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919012-48-9
• MF: C₁₇H₁₅ClFN₅O₂
• MW: 375.784705400467
• CID: 6388009
• PubChem ID: 16812022
• Update Time: 2025-05-21

3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• F3234-0996
• Z271111756
• AKOS000728540
• 2-[(2-chloro-6-fluorophenyl)methyl]-4,7,8-trimethyl-6H-purino[7,8-a]imidazole-1,3-dione
• 919012-48-9
• SCHEMBL1681658
• 1H-Imidazo[2,1-f]purine-2,4(3H,9H)-dione, 3-[(2-chloro-6-fluorophenyl)methyl]-1,6,7-trimethyl-

• Inchi： 1S/C17H15ClFN5O2/c1-8-9(2)24-13-14(21-16(24)20-8)22(3)17(26)23(15(13)25)7-10-11(18)5-4-6-12(10)19/h4-6H,7H2,1-3H3,(H,20,21)
• InChI Key： SLTPZPGNDGMMQP-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N=C1NC1=C2C(=O)N(CC2=C(F)C=CC=C2Cl)C(=O)N1C

Computed Properties

• Exact Mass: 375.0898306g/mol
• Monoisotopic Mass: 375.0898306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: -0.93±0.20(Predicted)

Additional information on 3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

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3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 919012-48-9, commonly referred to as 3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential biological activities and applications in drug discovery. The imidazo[1,2-g]purine core structure is a heterocyclic aromatic system that has been extensively studied due to its structural similarity to purine nucleotides and its ability to interact with various biological targets.

The 3-(2-chloro-6-fluorophenyl)methyl substituent on the imidazo[1,2-g]purine framework introduces unique electronic and steric properties to the molecule. This substitution pattern is strategically designed to enhance the compound's bioavailability and target specificity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of imidazo[1,2-g]purine derivatives. For instance, the presence of halogen atoms like chlorine and fluorine can significantly influence the molecule's solubility and permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as a small-molecule inhibitor of key enzymes involved in cellular signaling pathways. Researchers have demonstrated that imidazo[1,2-g]purine derivatives can effectively inhibit kinases and other protein targets associated with diseases such as cancer and inflammatory disorders. The trimethyl groups attached to the imidazo[1,2-g]purine ring further enhance the molecule's stability and binding affinity to its target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into the binding modes of 3-(2-chloro-6-fluorophenyl)methyl-1,6,7-trimethyl-imidazo[1,g]purine with various protein targets. The results suggest that the molecule exhibits a high degree of complementarity with the active sites of several kinases, making it a strong candidate for further preclinical testing.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential role in modulating gene expression. Studies have shown that certain imidazo[1,g]purine derivatives can influence the activity of transcription factors and other regulatory proteins. The trimethyl substituents on this compound may play a critical role in modulating these interactions by altering the molecule's hydrophobicity and electronic properties.

The synthesis of 3-(2-chloro-6-fluorophenyl)methyl-imidazo[1,g]purine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the imidazo[1,g]purine ring system through cyclization reactions and subsequent functionalization with halogenated aromatic groups. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) spectroscopy and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound. Additionally, X-ray crystallography has been employed to determine the three-dimensional arrangement of atoms within the molecule.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in various disease models. Preclinical studies are being conducted to evaluate its efficacy in inhibiting disease-related pathways while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion,3-(2-chloro-6-fluorophenyl)methyl-imidazo[1,g]purine represents a promising lead compound in drug discovery research. Its unique structural features and potential biological activities make it a valuable addition to the arsenal of small-molecule inhibitors targeting complex diseases. As research continues to unfold new insights into its mechanisms of action and therapeutic applications,the significance of this compound is likely to grow further within the scientific community. ]]>